Cas no 2228365-11-3 (1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228365-11-3
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 5899394
• PubChem ID: 165619489
• Update Time: 2025-05-26

1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid
• 1-[difluoro(phenyl)methyl]-3-hydroxycyclobutane-1-carboxylic acid
• 2228365-11-3
• EN300-1862328

• Inchi： 1S/C12H12F2O3/c13-12(14,8-4-2-1-3-5-8)11(10(16)17)6-9(15)7-11/h1-5,9,15H,6-7H2,(H,16,17)
• InChI Key： JRNANNQVFPNMLA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Introduction to 1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228365-11-3)

1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228365-11-3) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethylphenyl group attached to a hydroxycyclobutane ring, which is further functionalized with a carboxylic acid moiety. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in CAS No. 2228365-11-3 for its potential applications in drug discovery, where fluorination often improves binding affinity and pharmacokinetic properties. The presence of the hydroxycyclobutane ring also introduces conformational rigidity, which can be exploited to design more selective and potent therapeutics.

The synthesis of 1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid typically involves multi-step organic transformations, including fluorination reactions and cyclobutane ring formation. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being employed to optimize yield and reduce environmental impact. These innovations align with the growing emphasis on sustainable chemistry and green synthesis in the pharmaceutical industry.

From an analytical perspective, CAS No. 2228365-11-3 can be characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate structural confirmation, which are critical for its use in preclinical studies. The compound's carboxylic acid group also allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

Beyond pharmaceuticals, 1-difluoro(phenyl)methyl-3-hydroxycyclobutane-1-carboxylic acid has potential applications in material science, particularly in the design of fluorinated polymers and liquid crystals. Its ability to influence electronic and steric properties makes it a valuable building block for advanced materials with applications in electronics and optics. This versatility underscores the importance of fluorinated building blocks in modern chemical research.

As the scientific community continues to explore the potential of CAS No. 2228365-11-3, questions about its scalability, toxicity profile, and environmental fate remain areas of active investigation. Addressing these concerns will be crucial for its adoption in large-scale industrial applications. Nonetheless, the compound's unique structure and functional diversity position it as a promising candidate for future innovations in both life sciences and materials engineering.